1,1'-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one

• IUPAC Name: 1,1'-dimethylspiro[3H-quinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C14H19N3O/c1-16-9-7-14(8-10-16)15-13(18)11-5-3-4-6-12(11)17(14)2/h3-6H,7-10H2,1-2H3,(H,15,18)
• InChI Key: HSSXAYQETBKDGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)NC(=O)C3=CC=CC=C3N2C
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

Quinazoline is an organic compound with the formula C8H6N2. It is an aromatic heterocycle with a bicyclic structure consisting of two fused six-membered aromatic rings, a benzene ring and a pyrimidine ring.

Synthesis Analysis

Quinazoline derivatives can be synthesized from anthranilic acid, followed by N-alkylation with ethyl chloroacetate in stirring dimethyl formamide in the presence of potassium carbonate at room temperature.

Molecular Structure Analysis

The molecular structure of quinazoline derivatives can be confirmed using spectroscopic analyses such as IR, NMR, and EI-MS.

Chemical Reactions Analysis

Quinazoline derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, antimalarial, anticonvulsant, anti-inflammatory, antihypertensive, cholinesterase inhibitory, anti-diabetic, and anticancer activities.

Mechanism of Action

The mechanism of action of quinazoline derivatives can vary depending on the specific derivative and its biological target. For example, some quinazoline derivatives have been found to inhibit bacterial gyrase and DNA topoisomerase IV, making them potential antibacterial agents.

Future Directions

Given the wide range of biological activities exhibited by quinazoline derivatives, there is significant potential for future research in this area. This could include the development of new synthesis methods, the discovery of new biological activities, and the development of new drugs based on quinazoline derivatives.